Cas no 2219353-94-1 (tert-butyl N-(1r,3r)-3-(3-bromophenyl)cyclobutylcarbamate, trans)

• Product Name: tert-butyl N-(1r,3r)-3-(3-bromophenyl)cyclobutylcarbamate, trans
• CAS No: 2219353-94-1
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 5154851
• PubChem ID: 136589487
• Update Time: 2025-05-20

tert-butyl N-(1r,3r)-3-(3-bromophenyl)cyclobutylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1r,3r)-3-(3-bromophenyl)cyclobutyl]carbamate
• tert-butyl N-(1r,3r)-3-(3-bromophenyl)cyclobutylcarbamate, trans

• Inchi： 1S/C15H20BrNO2/c1-15(2,3)19-14(18)17-13-8-11(9-13)10-5-4-6-12(16)7-10/h4-7,11,13H,8-9H2,1-3H3,(H,17,18)/t11-,13-
• InChI Key： VLFLXCUEXIYBCG-AULYBMBSSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@@H](C2=CC=CC(Br)=C2)C1

Additional information on tert-butyl N-(1r,3r)-3-(3-bromophenyl)cyclobutylcarbamate, trans

Introduction to Tert-butyl N-(1R,3R)-3-(3-Bromophenyl)cyclobutylcarbamate, Trans (CAS No: 2219353-94-1)

Tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans (CAS No: 2219353-94-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its cyclobutyl backbone and the presence of a bromophenyl group, make it a subject of interest for researchers exploring novel pharmacophores.

The chemical structure of tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans incorporates several key functional groups that contribute to its chemical reactivity and biological properties. The tert-butyl group provides steric hindrance, which can influence the molecule's binding affinity to biological targets. Meanwhile, the cyclobutyl ring introduces rigidity, potentially enhancing the compound's stability and bioavailability. The 3-bromophenyl moiety is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles.

In recent years, there has been a growing interest in carbamate-based compounds due to their versatility in drug design. Carbamates are known to act as intermediates in the synthesis of various bioactive molecules and have been explored for their potential in treating a range of diseases, including neurological disorders, inflammation, and infectious diseases. The specific configuration of tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans, with its (1R,3R) stereochemistry, suggests that it may exhibit unique interactions with biological targets compared to its enantiomers or analogs.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both a carbamate and a bromophenyl group provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific therapeutic applications. For instance, the bromine atom can be readily functionalized via cross-coupling reactions, enabling the introduction of additional substituents that may enhance binding affinity or metabolic stability.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the development of carbamate-based therapeutics. The (1R,3R) configuration of tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans may confer specific biological activities by influencing how the molecule interacts with enzymes or receptors. This underscores the need for rigorous structural analysis and biological evaluation to fully understand the compound's potential.

The synthesis of tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary techniques, are often employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the complexity involved in producing such compounds but also demonstrate the advancements in synthetic chemistry that enable access to increasingly complex molecular architectures.

From a medicinal chemistry perspective, tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans represents an intriguing example of how structural features can be leveraged to modulate biological activity. The combination of steric bulk from the tert-butyl group and electronic effects from the bromophenyl moiety may lead to unique interactions with biological targets. This has prompted researchers to explore its potential in various disease models and therapeutic contexts.

In clinical research settings, compounds like tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans are often evaluated for their pharmacological properties through in vitro and in vivo assays. These studies aim to assess parameters such as binding affinity, enzyme inhibition profiles, and toxicological safety. Preliminary data suggest that this compound may exhibit promising activity against certain biological targets while maintaining an acceptable safety profile.

The development of novel pharmaceuticals relies heavily on innovative chemical entities like tert-butyl N-(1R,3R)-3-(3-bromophenyl)cyclobutylcarbamate, trans. Its unique structural features make it a valuable tool for exploring new therapeutic avenues and expanding the pharmacological toolbox available to researchers. As our understanding of biological systems continues to evolve，so too does our ability to design molecules that can interact with these systems in precise ways.

The future prospects for tert-butyl N-(1R， ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ̃ - ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( )